2,6-dimethoxy-N-{[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]carbamothioyl}benzamide

• Molecular Formula: C20H18N6O3S2
• Molecular Weight: 454.5 g/mol
• IUPAC Name: 2,6-dimethoxy-N-[[3-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C20H18N6O3S2/c1-11-23-24-20-26(11)25-18(31-20)12-6-4-7-13(10-12)21-19(30)22-17(27)16-14(28-2)8-5-9-15(16)29-3/h4-10H,1-3H3,(H2,21,22,27,30)
• InChI Key: GKJDMYLLYALWQQ-UHFFFAOYSA-N
• SMILES: CC1=NN=C2N1N=C(S2)C3=CC(=CC=C3)NC(=S)NC(=O)C4=C(C=CC=C4OC)OC

Description

2,6-dimethoxy-N-{[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]carbamothioyl}benzamide is a chemical compound that has gained significant attention in the scientific community for its potential therapeutic applications. This compound is a member of the thiadiazole family and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2,6-dimethoxy-N-{[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]carbamothioyl}benzamide is not fully understood. However, it has been suggested that this compound works by inhibiting the activity of certain enzymes and proteins that are involved in inflammation, cancer, and bacterial growth.
Biochemical and Physiological Effects:
2,6-dimethoxy-N-{[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]carbamothioyl}benzamide has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the activity of certain enzymes that are involved in the inflammatory response. This compound has also been shown to have anti-cancer properties by inhibiting the growth and proliferation of cancer cells. Additionally, it has been found to have anti-bacterial properties by inhibiting the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,6-dimethoxy-N-{[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]carbamothioyl}benzamide in lab experiments is its potential therapeutic applications. This compound has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties, which make it a promising candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for the study of 2,6-dimethoxy-N-{[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]carbamothioyl}benzamide. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of neurodegenerative disorders. Another direction is to study its mechanism of action in more detail to better understand how it works. Additionally, future research could focus on improving the solubility of this compound in water to make it easier to work with in lab experiments.

Synthesis Methods

2,6-dimethoxy-N-{[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]carbamothioyl}benzamide has been synthesized using various methods. One of the most commonly used methods is the reaction of 2,6-dimethoxybenzoic acid with thionyl chloride to form 2,6-dimethoxybenzoyl chloride, which is then reacted with 3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline to form the desired compound.

Scientific Research Applications

2,6-dimethoxy-N-{[3-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]carbamothioyl}benzamide has been studied for its potential therapeutic applications. It has been found to have anti-inflammatory, anti-cancer, and anti-bacterial properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.